Cas no 58164-02-6 (1-tert-Butyl-3-Iodobenzene)

• Product Name: 1-tert-Butyl-3-Iodobenzene
• CAS No: 58164-02-6
• MF: C₁₀H₁₃I
• MW: 260.114695310593
• MDL: MFCD01764504
• CID: 948111
• Update Time: 2025-04-19

1-tert-Butyl-3-Iodobenzene Chemical and Physical Properties

Names and Identifiers

• 1-IODO-3-TERT-BUTYLBENZENE
• 1-TERT-BUTYL-3-IODOBENZENE
• 1-(tert-butyl)-3-iodobenzene
• 1-tert-Butyl-3-jod-benzol
• 3-(tert-butyl)iodobenzene
• 3-iodo-tert-butylbenzene
• iodo t-butyl benzene
• 1-tert-Butyl-3-Iodobenzene

• MDL： MFCD01764504
• Inchi： 1S/C10H13I/c1-10(2,3)8-5-4-6-9(11)7-8/h4-7H,1-3H3
• InChI Key： DZOSRDFXDIXEEL-UHFFFAOYSA-N
• SMILES： IC1=CC=CC(=C1)C(C)(C)C

Computed Properties

• Exact Mass: 260.00600
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 1

Experimental Properties

• PSA: 0.00000
• LogP: 3.58870

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes